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Dicloxacilloic Acid Dicloxacilloic Acid
Brand Name: Vulcanchem
CAS No.: 42947-69-3
VCID: VC0156716
InChI: InChI=1S/C19H19Cl2N3O6S/c1-7-10(12(24-30-7)11-8(20)5-4-6-9(11)21)15(25)22-13(17(26)27)16-23-14(18(28)29)19(2,3)31-16/h4-6,13-14,16,23H,1-3H3,(H,22,25)(H,26,27)(H,28,29)/t13-,14-,16+/m0/s1
SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC(C3NC(C(S3)(C)C)C(=O)O)C(=O)O
Molecular Formula: C19H19Cl2N3O6S
Molecular Weight: 488.336

Dicloxacilloic Acid

CAS No.: 42947-69-3

Reference Standards

VCID: VC0156716

Molecular Formula: C19H19Cl2N3O6S

Molecular Weight: 488.336

Dicloxacilloic Acid - 42947-69-3

CAS No. 42947-69-3
Product Name Dicloxacilloic Acid
Molecular Formula C19H19Cl2N3O6S
Molecular Weight 488.336
IUPAC Name (2R,4S)-2-[(R)-carboxy-[[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
Standard InChI InChI=1S/C19H19Cl2N3O6S/c1-7-10(12(24-30-7)11-8(20)5-4-6-9(11)21)15(25)22-13(17(26)27)16-23-14(18(28)29)19(2,3)31-16/h4-6,13-14,16,23H,1-3H3,(H,22,25)(H,26,27)(H,28,29)/t13-,14-,16+/m0/s1
Standard InChIKey BPQOXRMAVQEJBH-OFQRWUPVSA-N
SMILES CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC(C3NC(C(S3)(C)C)C(=O)O)C(=O)O
Synonyms [2R-[2α(R*),4β]]-4-Carboxy-α-[[[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-5,5-dimethyl-2-thiazolidineacetic Acid; Dicloxacillin Impurity A
PubChem Compound 125329405
Last Modified Nov 11 2021
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